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Compound of Interest

Compound Name: Iptriazopyrid

Cat. No.: B15601563

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iptriazopyrid is a novel herbicide active ingredient developed by Nissan Chemical Corporation,
demonstrating high efficacy for weed control in paddy rice, particularly in direct-seeded rice
(DSR) systems.[1] As a new entrant in the herbicide market, with a projected launch in 2027, it
offers a unique mode of action and a high degree of safety for rice crops, making it a significant
tool for managing resistant weeds.[1][2] These application notes provide a comprehensive
overview of Iptriazopyrid, its mechanism of action, and protocols for its evaluation in a
research and development setting.

Chemical and Toxicological Profile
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Property Value Reference

Active Ingredient Iptriazopyrid --INVALID-LINK--[3]

Development Code NC-656 --INVALID-LINK--[4]

CAS Registry Number 1994348-72-9 --INVALID-LINK--[5]
Inhibitor of 4-

Mode of Action hydroxyphenylpyruvate --INVALID-LINK--[1]

dioxygenase (HPPD)

HRAC Group Group 27 ~-INVALID-LINK--[1]

- Novel azole carboxamide
o structure- High selectivity for
Key Characteristics ) ) ) ) --INVALID-LINK--[1]
rice- Effective against resistant

grass weeds

Mechanism of Action and Selectivity

Iptriazopyrid functions by inhibiting the plant enzyme 4-hydroxyphenylpyruvate dioxygenase
(HPPD).[1][2] This enzyme is crucial for carotenoid synthesis. Inhibition of HPPD leads to a
depletion of carotenoids, which are essential for protecting chlorophyll from photo-oxidation.
The resulting effect on susceptible weeds is a characteristic bleaching or chlorosis, followed by
necrosis and death.

The selectivity of Iptriazopyrid in rice is a key feature for its use in DSR systems. This
selectivity is achieved through differential metabolism.[1][2] Rice plants can rapidly metabolize
and detoxify Iptriazopyrid, rendering it harmless.[1][2] In contrast, target weeds such as
barnyard grass (Echinochloa crus-galli) and red sprangletop lack this metabolic pathway,
leading to the accumulation of the herbicide and subsequent phytotoxicity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.nissanchem.co.jp/eng/news_release/release/en2025_06_11.pdf
https://www.echemi.com/cms/2452875.html
https://chemrobotics.in/category/active-agrochemical-ingredient/iptriazopyrid/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3558.htm
https://chemrobotics.in/tag/cas-reg-no-1994348-72-9/
https://www.benchchem.com/product/b15601563#application-of-iptriazopyrid-in-direct-seeded-rice-systems
https://www.benchchem.com/product/b15601563#application-of-iptriazopyrid-in-direct-seeded-rice-systems
https://www.benchchem.com/product/b15601563#application-of-iptriazopyrid-in-direct-seeded-rice-systems
https://www.benchchem.com/product/b15601563#application-of-iptriazopyrid-in-direct-seeded-rice-systems
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15601563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

